Cas no 101251-12-1 (3-bromo-4-ethoxyBenzenamine)

• Product Name: 3-bromo-4-ethoxyBenzenamine
• CAS No: 101251-12-1
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD09955449
• CID: 2106046
• PubChem ID: 15270885
• Update Time: 2024-11-04

3-bromo-4-ethoxyBenzenamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-ethoxyBenzenamine
• 4-AMino-2-broMophenetole
• 2-Brom-4-amino-phenetol
• 2-Brom-4-amino-phenol-aethylaether
• 3-bromo-4-ethoxyaniline
• 4-Aethoxy-3-brom-anilin
• Benzenamine, 3-bromo-4-ethoxy-
• 101251-12-1
• N12647
• (3-Bromo-4-ethoxyphenyl)amine
• BS-29921
• MFCD09955449
• AKOS010987615
• BEA25112
• CS-0112574
• FT-0703157
• GNTRARDJZSIQOK-UHFFFAOYSA-N
• SCHEMBL2912192
• DA-16383

• MDL： MFCD09955449
• Inchi： 1S/C8H10BrNO/c1-2-11-8-4-3-6(10)5-7(8)9/h3-5H,2,10H2,1H3
• InChI Key： GNTRARDJZSIQOK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC)N

Computed Properties

• Exact Mass: 214.99500
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.01120